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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide to optimizing the dosage of Zinc
Dibenzyldithiocarbamate (ZBEC), a secondary accelerator, in rubber compounding. The

following protocols and data will enable researchers to effectively utilize ZBEC to achieve

desired curing characteristics and mechanical properties in various rubber formulations, while

also addressing safety considerations by minimizing the formation of harmful nitrosamines.

Introduction to Zinc Dibenzyldithiocarbamate
(ZBEC)
Zinc dibenzyldithiocarbamate (ZBEC), also known as ZBDC, is a versatile ultra-accelerator

used in the vulcanization of a wide range of elastomers, including natural rubber (NR), styrene-

butadiene rubber (SBR), and ethylene-propylene-diene monomer (EPDM) rubber.[1] It is often

employed as a secondary accelerator in conjunction with primary accelerators like thiazoles

(e.g., MBTS) and sulfenamides (e.g., CBS) to achieve synergistic effects on the curing process.

[1][2]

A key advantage of ZBEC is its classification as a non-nitrosamine-forming accelerator, making

it a safer alternative to many traditional dithiocarbamates.[1] In terms of performance, ZBEC is

known for providing a long scorch time, which enhances processing safety by preventing

premature vulcanization, while still contributing to a fast overall cure rate.[1]
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Data Presentation: Effect of ZBEC Dosage on
Rubber Properties
The following tables summarize the quantitative effects of varying ZBEC dosage on the cure

characteristics and mechanical properties of Natural Rubber (NR) and Styrene-Butadiene

Rubber (SBR) compounds.

Natural Rubber (NR) Compound
A study investigating the synergistic effect of ZBEC (in combination with MBTS) in a natural

rubber compound provides insights into its impact on mechanical properties. While a direct

dosage-response table for ZBEC alone is not readily available in the cited literature, the data

highlights the significant improvements achieved with a binary accelerator system containing

ZBEC.

Table 1: Effect of a ZBEC-Containing Accelerator System on Natural Rubber Properties

Property Control (without ZBEC)
NR Compound with
ZBEC/MBTS System

Tensile Strength (MPa) Varies with accelerator
Highest mutual activity

observed[2]

Modulus at 300% (MPa) Varies with accelerator -

Elongation at Break (%) Varies with accelerator -

Note: The referenced study focused on the synergistic activity of the combined accelerator

system rather than a systematic variation of ZBEC dosage alone. The results indicate a

significant positive interaction between ZBEC and MBTS.[2]

Styrene-Butadiene Rubber (SBR) Compound
Research on silica-filled SBR compounds demonstrates the beneficial effects of incorporating a

dibenzyldithiocarbamate derivative, which is chemically related to ZBEC. The study shows that

its inclusion can enhance the vulcanization efficiency and the resulting mechanical properties.

Table 2: Influence of a Dibenzyldithiocarbamate Derivative on SBR Vulcanizate Properties
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Property Reference SBR Compound
SBR with
Dibenzyldithiocarbamate
Derivative

Cure Time (t90, min) Longer Reduced[2]

Crosslink Density Lower Increased[2]

Tensile Strength (MPa) Baseline Higher[2]

Note: This study highlights the positive impact of a dibenzyldithiocarbamate derivative on SBR

properties, suggesting a similar beneficial role for ZBEC in such formulations.[2]

Experimental Protocols
The following are detailed methodologies for the key experiments involved in the optimization

of ZBEC dosage in rubber compounding.

Rubber Compounding
This protocol outlines the standard procedure for mixing rubber compounds, based on ASTM

D3182.

Materials and Equipment:

Two-roll mill

Internal mixer (optional)

Elastomer (e.g., NR, SBR)

Zinc Oxide (activator)

Stearic Acid (activator)

Sulfur (vulcanizing agent)

Primary Accelerator (e.g., MBTS, CBS)
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Zinc Dibenzyldithiocarbamate (ZBEC)

Other additives (e.g., fillers, oils, antioxidants) as required by the formulation.

Procedure:

Mastication: The raw elastomer is passed through the rolls of a two-roll mill to reduce its

viscosity and increase its plasticity.

Incorporation of Activators and Additives: Zinc oxide and stearic acid are added to the

masticated rubber, followed by other ingredients such as fillers, processing aids, and

antioxidants. The material is continuously passed through the mill to ensure homogeneous

dispersion.

Addition of Accelerators: The primary accelerator and the varying dosages of ZBEC are then

incorporated into the mix. It is crucial to monitor the temperature during this stage to prevent

scorching.

Addition of Sulfur: The vulcanizing agent, sulfur, is added last. The mixing time after the

addition of sulfur should be kept to a minimum to avoid premature cross-linking.

Sheeting Out: The final compound is sheeted out from the mill at a specified thickness and

allowed to cool and mature for a predetermined period before testing.

Determination of Cure Characteristics
This protocol describes the use of a Moving Die Rheometer (MDR) to evaluate the curing

profile of the rubber compound, following ASTM D5289.

Equipment:

Moving Die Rheometer (MDR)

Procedure:

A sample of the uncured rubber compound is placed in the temperature-controlled die cavity

of the MDR.
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The die oscillates at a specified frequency and amplitude, and the torque required to oscillate

the die is measured as a function of time.

The test is continued until the torque reaches a maximum or a plateau, indicating the

completion of vulcanization.

The following parameters are determined from the resulting rheometer curve:

Minimum Torque (ML): An indicator of the viscosity of the uncured compound.

Maximum Torque (MH): Related to the shear modulus and crosslink density of the fully

cured rubber.

Scorch Time (ts2): The time taken for the torque to rise by two units above the minimum

torque, representing the onset of vulcanization.

Optimum Cure Time (t90): The time required to reach 90% of the maximum torque.

Measurement of Mechanical Properties
This protocol details the procedure for assessing the tensile properties of the vulcanized rubber

sheets, according to ASTM D412.

Equipment:

Tensile testing machine

Die for cutting dumbbell-shaped test specimens

Procedure:

Dumbbell-shaped specimens are cut from the vulcanized rubber sheets.

The thickness and width of the narrow section of each specimen are measured.

The specimen is mounted in the grips of the tensile testing machine.

The specimen is stretched at a constant rate of speed until it breaks.
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The force and elongation are continuously recorded during the test.

The following properties are calculated from the test data:

Tensile Strength: The maximum stress applied to the specimen at the point of rupture.

Modulus: The stress at a specific elongation (e.g., 100%, 300%).

Elongation at Break: The percentage increase in length of the specimen at the point of

rupture.

Hardness Testing
This protocol describes the measurement of the indentation hardness of the vulcanized rubber

using a durometer, as per ASTM D2240.

Equipment:

Durometer (Shore A scale is common for most rubber compounds)

Procedure:

The vulcanized rubber sample is placed on a flat, hard surface.

The durometer is held in a vertical position with the indenter point in contact with the sample

surface.

A firm pressure is applied to the durometer to ensure intimate contact between the presser

foot and the sample.

The hardness reading is taken immediately after the presser foot is in full contact with the

sample.

Multiple readings are taken at different locations on the sample, and the average value is

reported.

Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagrams illustrate the experimental workflow for optimizing ZBEC dosage and

the logical relationships between the components of the vulcanization system.

Compounding (ASTM D3182)

Characterization

Analysis & Optimization

Define Base Formulation
(NR/SBR, ZnO, Stearic Acid, Sulfur, Primary Accelerator)

Vary ZBEC Dosage
(e.g., 0.5, 1.0, 1.5, 2.0 phr)

Two-Roll Mill Mixing

Cure Characteristics
(MDR - ASTM D5289)

Mechanical Properties
(Tensile - ASTM D412, Hardness - ASTM D2240)

Tabulate and Compare Data
(Scorch Time, Cure Time, Tensile Strength, Modulus, etc.)

Determine Optimal
ZBEC Dosage

Click to download full resolution via product page

Caption: Experimental workflow for ZBEC dosage optimization in rubber compounding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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